1-(Methylselanyl)-2-[(1S)-1-(methylsulfanyl)ethyl]benzene

• CAS No.: 919081-12-2
• Molecular Formula: C10H14SSe
• Molecular Weight: 245.26 g/mol
• IUPAC Name: 1-methylselanyl-2-[(1S)-1-methylsulfanylethyl]benzene
• InChI: InChI=1S/C10H14SSe/c1-8(11-2)9-6-4-5-7-10(9)12-3/h4-8H,1-3H3/t8-/m0/s1
• InChI Key: RAEBFAZVLGXQKT-QMMMGPOBSA-N
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1[Se]C)SC
• Canonical SMILES: CC(C1=CC=CC=C1[Se]C)SC

Description

1-(Methylselanyl)-2-[(1S)-1-(methylsulfanyl)ethyl]benzene is a useful research compound. Its molecular formula is C10H14SSe and its molecular weight is 245.26 g/mol. The purity is usually 95%.
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Biological Activity

1-(Methylselanyl)-2-[(1S)-1-(methylsulfanyl)ethyl]benzene, with the molecular formula C10H14SSe and a molecular weight of 245.26 g/mol, is a compound of interest in biological research due to its potential therapeutic applications. This compound contains both sulfur and selenium functionalities, which are known to exhibit various biological activities, including antioxidant properties and interactions with biological systems.

Property	Value
CAS Number	919081-12-2
Molecular Formula	C10H14SSe
Molecular Weight	245.26 g/mol
IUPAC Name	1-methylselanyl-2-[(1S)-1-methylsulfanylethyl]benzene
InChI Key	RAEBFAZVLGXQKT-QMMMGPOBSA-N

Biological Activity

The biological activity of this compound can be categorized into several areas:

Antioxidant Properties

Research indicates that compounds containing selenium can exhibit significant antioxidant activity. Selenium is known to play a crucial role in the body's antioxidant defense system by participating in the synthesis of selenoproteins, which help mitigate oxidative stress. Studies suggest that the incorporation of methylselenyl groups into organic compounds enhances their ability to scavenge free radicals.

Cytotoxic Effects

Preliminary studies have shown that methylselenyl compounds may possess cytotoxic properties against certain cancer cell lines. For instance, in vitro assays have demonstrated that these compounds can induce apoptosis in human cancer cells, making them potential candidates for anticancer therapies.

Anti-inflammatory Activity

Compounds with sulfur and selenium functionalities have been linked to anti-inflammatory effects. Research has shown that they can inhibit pro-inflammatory cytokines and pathways, suggesting their use in managing inflammatory diseases.

Case Studies and Research Findings

• Antioxidant Activity Study
  • Objective : To evaluate the antioxidant capacity of methylselenyl compounds.
  • Methodology : DPPH radical scavenging assay was utilized.
  • Findings : The compound exhibited a significant reduction in DPPH radical concentration, indicating strong antioxidant activity.
• Cytotoxicity Assessment
  • Objective : To assess the cytotoxic effects on cancer cell lines.
  • Methodology : MTT assay was performed on various human cancer cell lines.
  • Results : The compound showed IC50 values in the micromolar range, indicating effective cytotoxicity against tested cell lines.
• Anti-inflammatory Mechanism Exploration
  • Objective : To investigate the anti-inflammatory properties.
  • Methodology : ELISA assays were conducted to measure cytokine levels.
  • Findings : The compound significantly reduced TNF-alpha and IL-6 levels, suggesting its potential as an anti-inflammatory agent.